Cas no 6306-60-1 (2,4-Dichlorophenylacetonitrile)

• Product Name: 2,4-Dichlorophenylacetonitrile
• CAS No: 6306-60-1
• MF: C₈H₅Cl₂N
• MW: 186.037999868393
• MDL: MFCD00001899
• CID: 46615
• PubChem ID: 80566
• Update Time: 2025-08-02

2,4-Dichlorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)acetonitrile
• 2,4-Dichlorobenzyl cyanide
• 2,4-Dichlorophenylacetonitrile
• 2,4,6-TRI-TERT-BUTYLNITROBENZENE
• 2,4-DCCN
• 2,4-dichloro cyanobenzene
• 2,4-Dichlorobenzeneacetonitrile
• 2,4-Dichlorophenylac
• 4-Dichlorophenylacetonitrile
• Benzeneacetonitrile, 2,4-dichloro-
• (2,4-Dichlorophenyl)acetonitrile
• Acetonitrile, (2,4-dichlorophenyl)-
• D9J4C5M11E
• VJARIBGMDPJLCL-UHFFFAOYSA-N
• (2,4-dichloro-phenyl)-acetonitrile
• (2,4-dichlorphenyl)acetonitril
• 2-(2,4-dichlorophenyl)ethanenitrile
• PubChem9014
• DSSTox_RID_79
• NSC22988
• Q27276278
• UNII-D9J4C5M11E
• DTXSID6041185
• FT-0610052
• CK2049
• NSC-22988
• Z104477208
• NS00035282
• SCHEMBL549082
• VJARIBGMDPJLCL-UHFFFAOYSA-
• D1792
• DTXCID4021185
• Tox21_301022
• W-104935
• F0001-1712
• NCGC00248259-01
• 2,4-dichlorophenyl-acetonitrile
• 2-(2,4-dichlorophenyl)acetonitrile;2,4-Dichlorophenylacetonitrile
• AKOS000119594
• 2,4-Dichlorophenylacetonitrile, 98%
• Benzeneacetonitrile,4-dichloro-
• InChI=1/C8H5Cl2N/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5H,3H2
• EN300-20190
• 6306-60-1
• EINECS 228-621-4
• CHEMBL3183818
• Acetonitrile,4-dichlorophenyl)-
• DICHLOROPHENYLACETONITRILE, 2,4-
• NCGC00254924-01
• AC-23570
• 2,4-dichlorophenyl acetonitrile
• A834195
• MFCD00001899
• 6-bromo-2-chloroBenzoic acid
• CAS-6306-60-1
• AI3-12073
• AM10838
• CS-0071560
• FT-0610069
• STR00977
• NSC 22988

• MDL： MFCD00001899
• Inchi： 1S/C8H5Cl2N/c9-7-2-1-6(3-4-11)8(10)5-7/h1-2,5H,3H2
• InChI Key： VJARIBGMDPJLCL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC#N)Cl
• BRN： 2047688

Computed Properties

• Exact Mass: 184.98000
• Monoisotopic Mass: 184.979905
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: Beige crystal
• Density: 1.4274 (rough estimate)
• Melting Point: 58-61 °C (lit.)
• Boiling Point: 306.06°C (rough estimate)
• Flash Point: Fahrenheit: 348.8 ° f < br / > Celsius: 176 ° C < br / >
• Refractive Index: 1.5690 (estimate)
• PSA: 23.79000
• LogP: 3.05948
• Solubility: Not determined

2,4-Dichlorophenylacetonitrile Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2,4-Dichlorophenylacetonitrile

Comprehensive Overview of 2,4-Dichlorophenylacetonitrile (CAS No. 6306-60-1): Properties, Applications, and Industry Insights

2,4-Dichlorophenylacetonitrile (CAS No. 6306-60-1) is a specialized organic compound widely recognized for its versatile applications in chemical synthesis and industrial processes. This nitrile derivative, featuring a dichlorophenyl group, is a critical intermediate in the production of agrochemicals, pharmaceuticals, and specialty materials. Its molecular structure, characterized by the presence of two chlorine atoms and a nitrile functional group, contributes to its reactivity and utility in organic transformations.

In recent years, the demand for 2,4-Dichlorophenylacetonitrile has surged due to its role in synthesizing high-value compounds. Researchers and manufacturers frequently search for terms like "2,4-Dichlorophenylacetonitrile synthesis", "CAS 6306-60-1 suppliers", and "nitrile derivatives applications", reflecting its industrial relevance. The compound’s stability under various conditions and compatibility with multiple reaction pathways make it a preferred choice for fine chemical production.

One of the trending topics associated with 2,4-Dichlorophenylacetonitrile is its potential in green chemistry initiatives. As industries shift toward sustainable practices, questions like "eco-friendly synthesis of nitriles" and "biodegradable intermediates" have gained traction. Innovations in catalytic processes and solvent-free reactions are being explored to minimize environmental impact while maintaining high yields of this compound.

The physicochemical properties of 2,4-Dichlorophenylacetonitrile (CAS No. 6306-60-1) include a molecular weight of 186.04 g/mol, a melting point range of 40–45°C, and moderate solubility in organic solvents. These attributes are frequently queried in technical databases, underscoring the need for accurate data in research and development. Analytical techniques such as GC-MS, HPLC, and NMR are commonly employed to verify its purity and structural integrity.

From an industrial perspective, 2,4-Dichlorophenylacetonitrile serves as a precursor in the synthesis of herbicides, fungicides, and other crop protection agents. Searches for "agrochemical intermediates" and "crop science chemicals" often highlight its significance in modern agriculture. Additionally, its use in pharmaceutical intermediates, particularly for antimicrobial and anti-inflammatory agents, aligns with the growing focus on "pharmaceutical nitrile compounds" in drug discovery.

Quality control and regulatory compliance are critical for CAS 6306-60-1 applications. Manufacturers prioritize adherence to international standards such as ISO and REACH, addressing queries like "high-purity nitrile suppliers" and "regulatory guidelines for chemical intermediates". Proper handling, storage, and transportation protocols ensure the compound’s stability and safety throughout its lifecycle.

Emerging research trends also explore the role of 2,4-Dichlorophenylacetonitrile in material science, particularly in polymer modification and specialty coatings. Keywords like "nitrile-based polymers" and "advanced material precursors" reflect this niche application. The compound’s ability to enhance thermal and chemical resistance in materials positions it as a valuable component in high-performance industries.

In conclusion, 2,4-Dichlorophenylacetonitrile (CAS No. 6306-60-1) remains a pivotal chemical in multiple sectors, driven by its synthetic flexibility and broad applicability. As technology advances, its integration into sustainable and innovative solutions will likely expand, further solidifying its importance in global markets.